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Compound of Interest

Compound Name: Avibactam sodium hydrate
Cat. No.: B1574185
Get Quote
\ J

Introduction & Mechanism

Avibactam sodium is a non-

-lactam

-lactamase inhibitor (BLI) containing a diazabicyclooctane (DBO) core.[1] Unlike clavulanic acid
or tazobactam, avibactam inhibits serine

-lactamases (Classes A, C, and some D) via a reversible covalent mechanism. It does not
contain a

-lactam ring, which grants it a unique stability profile; however, it remains susceptible to
hydrolysis under specific pH and temperature conditions.

This guide provides a standardized protocol for the preparation of Avibactam Sodium stock
solutions, emphasizing the critical correction for hydration states and the strict pH control
required to prevent DBO ring opening.

Physicochemical Profile
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Before preparation, it is imperative to identify the specific form of the raw material. Avibactam
sodium is hygroscopic and frequently supplied as a hydrate (mono- or di-hydrate). Using the
anhydrous molecular weight for a hydrated batch will result in significant under-dosing.

Table 1: Chemical Specifications

Property Specification Notes

(2S,5R)-2-carbamoyl-7-oxo-
Compound Name Avibactam Sodium 1,6-diazabicyclo[3.2.1]octan-6-

yl sulfate sodium

Verify CAS on vial; Hydrates
CAS No. 1192491-61-4 may share this or have specific
IDs. [1][2][31[4][5116][7]

Use for molarity calculations
MW (Anhydrous) 287.23 g/mol only if CoA confirms

anhydrous.

Common Research Form.
MW (Hydrate) ~305.24 g/mol Check CoA for specific water
content.[8]

Highly soluble.[4][9] Sonication

Solubility (Water) > 140 mg/mL
rarely needed.
Not Recommended. DMSO
Solubility (DMSO) ~ 30-60 mg/mL can introduce moisture and
stability issues.
Strong acid salt; solution pH is
pKa ~-1to 0 (Sulfate)
generally neutral.
Appearance White to off-white powder Crystalline solid.

Protocol: Stock Solution Preparation (100 mM)

Objective: Prepare 10 mL of a 100 mM Avibactam Sodium stock solution in sterile water.

A. Critical Pre-Calculation
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The mass required (

) is determined by the target concentration (

), volume (

), and the Formula Weight (

) listed on the specific bottle (accounting for hydration).

Example: For a batch with FW = 305.24 g/mol (Hydrate):

B. Workflow Diagram

The following workflow ensures sterility and minimizes hydrolytic stress during preparation.

Click to download full resolution via product page

Caption: Optimized workflow for Avibactam Sodium stock preparation minimizing moisture
exposure and thermal stress.

C. Step-by-Step Procedure

o Equilibration: Remove the product vial from -20°C storage and allow it to warm to Room
Temperature (RT) inside a desiccator for 20 minutes. Why: Opening a cold vial introduces
atmospheric moisture, accelerating hydrolysis.

e Solvent Selection: Use Sterile Water for Injection or Milli-Q Water.

o Note: Avoid PBS for the high-concentration stock (100 mM) to prevent potential ionic
strength issues during freezing. Dilute into PBS only at the working stage.

¢ Dissolution:

o Weigh the calculated mass (e.g., 305.2 mg).
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o Add approx. 80% of the final volume (e.g., 8 mL) of water.
o Vortex gently. The powder should dissolve rapidly (< 1 min).

o Adjust to final volume (10 mL) with water.

« Filtration: Pass the solution through a 0.22 um PES (Polyethersulfone) or PVDF syringe filter
into a sterile tube.

e Aliquot & Storage: Immediately dispense into small aliquots (e.g., 100 pL - 500 pL) in screw-
cap cryovials. Snap-freeze in liquid nitrogen or place directly in -80°C.

Stability & Degradation Profiling
Avibactam is more stable than traditional

-lactams, but it is not inert. Its degradation is driven by pH-dependent hydrolysis and
temperature.

A. Stability Factors[8][10][11][12][13]

e pH Sensitivity: Avibactam exhibits a U-shaped stability profile.
o Optimal pH:6.0 - 7.0.

o Alkaline Lability: At pH > 7.5 (e.qg., standard cell culture media or blood pH), hydrolysis
rates increase measurable over 24 hours.

o Acidic Lability: Extreme acid (pH < 4) also catalyzes ring opening.
e Temperature:

o -80°C: Stable for > 6 months.

o -20°C: Stable for 1-3 months (Desiccated solid is stable for years).

o 4°C: Stable for 24-48 hours.

o 37°C (Incubation): Measurable degradation (>5-10%) can occur within 24 hours.[10]
Implication: For MIC assays, fresh preparation is critical.
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B. Degradation Mechanism Logic

The primary degradation pathway involves the hydrolysis of the amide bond in the DBO ring or

the loss of the sulfate group.

Active Avibactam

(Intact DBO Ring)

Stress Factors:
pH>7.5
Temp > 25°C

Nucleophilic Attack

Reversible Ring Opening
(Carbamoylation)

Reversible
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I_ ______________ |
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(Inactive Species) 1 (Low Temp/Neutral pH) :
-
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Caption: Avibactam degradation logic. Unlike penicillins, the initial ring opening can be
reversible, but prolonged stress leads to permanent inactivation.

Quality Control (Self-Validation)

To validate the integrity of your stock solution, use the following HPLC parameters.
e Column: C18 Reverse Phase (e.g., 150 x 4.6 mm, 5 um).

o Mobile Phase:

o A: 0.1% Trifluoroacetic acid (TFA) in Water.
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o B: Acetonitrile.

e Method: Isocratic or shallow gradient (low organic content, as Avibactam is polar).

e Detection: UV at 205-210 nm (Avibactam has weak UV absorbance; low wavelength is
required).

o Acceptance Criteria: Single peak > 95% area. No secondary peaks > 1%.

Troubleshooting Guide

Issue Probable Cause Corrective Action

Do not dissolve directly in 10x
Precipitation High salt conc. or freezing PBS. Use water.[7][11][12]

Vortex after thawing.

Discard. Check pH of solvent.

Yellow Discoloration Oxidation / High pH
Ensure storage was dark/cold.
] ] Check CoA for water content.
Loss of Potency (MIC) Moisture in powder
Use "Hydrate" MW for calc.
. Use single-use aliquots. Do
Inconsistent Data Freeze-Thaw cycles
not refreeze more than once.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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